2-([1,1'-biphenyl]-4-yloxy)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide
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Description
2-([1,1'-biphenyl]-4-yloxy)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C22H23N3O2S and its molecular weight is 393.51. The purity is usually 95%.
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Scientific Research Applications
Utility in Synthesis of Novel Derivatives
Researchers have explored the utility of similar compounds in constructing novel pyrazole and thiazole derivatives, with unexpected outcomes in the synthesis process leading to the discovery of new chemical structures. For instance, a study demonstrated the use of chloroacetonitrile with piperidine to prepare novel arylidene derivatives, indicating the compound's role in creating new chemical entities that could have various applications in medicinal chemistry (Khalil et al., 2017).
Role in Pharmaceutical Compositions
Another research domain is the development of pharmaceutical compositions utilizing similar compounds as key ingredients. A patent disclosed the use of a related compound in pharmaceutical compositions, suggesting its potential in therapeutic applications, though the specific nature of these therapeutic applications was not detailed in the abstract provided (ジュリアン・ジョヴァンニーニ & ボー−イェラン・ヨセフソン, 2005).
Antimicrobial and Antifungal Activities
Compounds with similar structures have been synthesized and evaluated for their antimicrobial and antifungal activities. Notably, N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives showed significant activity against pathogenic bacteria and Candida species, highlighting the compound's relevance in developing new antimicrobial agents (Mokhtari & Pourabdollah, 2013).
Exploration in Antitumor Activity
Further research into related structures has led to the synthesis of new compounds with potential antitumor activity. One study synthesized novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives starting from 2-cyano-N-(thiazol-2-yl) acetamide and evaluated their inhibitory effects on different cell lines, showing promising results against cancer cells (Albratty et al., 2017).
Investigation into Pharmacological Effects
The synthesis of chemically related compounds has also been driven by investigations into their pharmacological effects, including exploring their roles as inhibitors for specific cellular targets. For example, one compound was identified as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase, showing selectivity and potential therapeutic benefits for diseases involving overexpression of this enzyme (Shibuya et al., 2018).
Properties
IUPAC Name |
2-(4-phenylphenoxy)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2S/c26-21(24-19-10-13-25(14-11-19)22-23-12-15-28-22)16-27-20-8-6-18(7-9-20)17-4-2-1-3-5-17/h1-9,12,15,19H,10-11,13-14,16H2,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFRHHEKPGYQXSW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3)C4=NC=CS4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.